N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide

• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol
• IUPAC Name: N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide
• InChI: InChI=1S/C21H25ClN2O3/c1-3-5-12-27-17-9-6-8-15(13-17)21(26)24-19-14-16(10-11-18(19)22)23-20(25)7-4-2/h6,8-11,13-14H,3-5,7,12H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: SVSSVAPCYACGQE-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)CCC)Cl

Description

N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide, also known as BAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BAC belongs to the class of benzamides and has been studied for its ability to modulate various biological processes.

Scientific Research Applications

N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.

Mechanism Of Action

N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide exerts its biological effects by modulating various signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression and cellular differentiation. N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages And Limitations For Lab Experiments

N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological effects. However, N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has some limitations as well. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide. One potential direction is to further investigate its potential therapeutic applications in neurodegenerative diseases. Another direction is to study the effects of N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide in combination with other drugs or therapies. Additionally, further studies are needed to better understand the mechanism of action of N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide and its effects on various signaling pathways.

Synthesis Methods

N-[5-(butanoylamino)-2-chlorophenyl]-3-butoxybenzamide can be synthesized through a multi-step process involving the reaction of 2-chloro-5-nitroaniline with butyric anhydride, followed by reduction and coupling with 3-butoxybenzoic acid. The final product is obtained through recrystallization and purification.